3-[[5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]sulfonyl]pyridine-2-carbonitrile

• IUPAC Name: 3-[[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]sulfonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H18F3N3O3S/c17-16(18,19)14-3-7-22(11-15(14)4-8-25-9-5-15)26(23,24)13-2-1-6-21-12(13)10-20/h1-2,6,14H,3-5,7-9,11H2
• InChI Key: VZODHVSDUKTUTP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2(C1C(F)(F)F)CCOCC2)S(=O)(=O)C3=C(N=CC=C3)C#N
• Molecular Formula: C16H18F3N3O3S
• Molecular Weight: 389.4 g/mol
• CAS No.: 1947589-12-9

Description

• MDL Number : MOL File: 1909308-87-7.mol

Synthesis Analysis

The synthetic route for 3-[[5-(Trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]sulfonyl]pyridine-2-carbonitrile involves several steps. One of the key steps is the coupling process of 4-methyl-2-acetaminothiazole with a 4-bromopyridine intermediate, catalyzed by palladium . Initially, oxalyl chloride is used to convert 3,3,3-trifluoro-2,2-dimethyl propanoic acid to chloride 3a with a quantitative yield .

Molecular Structure Analysis

The compound’s molecular structure consists of a trifluoromethyl group (CF₃) , an oxa-2-azaspiro[5.5]undecane ring , and a pyridine-2-carbonitrile moiety. The presence of fluorine and the unique spirocyclic arrangement contribute to its distinctive properties .

Physical And Chemical Properties Analysis

• Safety Information : Hazard statements include H302 (harmful if swallowed), H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation) .